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Compound of Interest

1-Propene, polymer with ethene,
block

cat. No.: B1166007

Compound Name:

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential safety and logistical
information for the proper disposal of 1-Propene, polymer with ethene, block, a common
copolymer in laboratory settings. Adherence to these procedures will help maintain a safe
working environment and ensure regulatory compliance.

Immediate Safety and Handling Protocols

1-Propene, polymer with ethene, block is generally considered a non-hazardous material
under normal conditions. However, it is crucial to follow standard laboratory safety practices to
minimize any potential risks.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses or goggles to prevent eye contact with dust particles.
o Hand Protection: Use standard laboratory gloves.

» Respiratory Protection: In environments where dust may be generated, a NIOSH-approved
respirator is recommended.

Handling and Storage:

» Store the polymer in a tightly sealed container in a cool, dry, and well-ventilated area.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1166007?utm_src=pdf-interest
https://www.benchchem.com/product/b1166007?utm_src=pdf-body
https://www.benchchem.com/product/b1166007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Keep the material away from heat, open flames, and strong oxidizing agents.

¢ Minimize dust generation during handling and transfer.

In Case of Exposure or Spill:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.
» Skin Contact: Wash the affected area with soap and water.

o Spills: For small spills, sweep up the material and place it in a designated, labeled waste
container. Ensure adequate ventilation.

Quantitative Data

The following table summarizes key quantitative properties of 1-Propene, polymer with
ethene, block.

Property Value
Density 0.90 g/cm?3[1]
Melting Point 154 °C[1]
Tensile Strength 26 MPa[2]
Elongation at Break 500%[2]
Surface Hardness RR75[2]
Flexural Modulus 0.6 GPa[2?]
Notched Izod Impact 0.15 kJ/m[2]
Maximum Operating Temperature 60 °C[2]
Water Absorption 0.01%][2]
Dielectric Strength 30 MV/m|[2]

Step-by-Step Disposal Procedure
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The proper disposal of 1-Propene, polymer with ethene, block, should be conducted in a
manner that is safe, environmentally responsible, and compliant with all applicable local, state,
and federal regulations.

Step 1: Waste ldentification and Segregation
« |dentify the waste material as "1-Propene, polymer with ethene, block."

o Segregate this non-hazardous polymer waste from other laboratory waste streams,
particularly from hazardous chemical waste.

Step 2: Waste Collection and Containment
o Collect the solid polymer waste in a clearly labeled, durable, and sealable container.

e The label should include the name of the material and indicate that it is non-hazardous
waste.

Step 3: Evaluation of Disposal Options

e Recycling: Investigate local recycling facilities to determine if they accept ethylene-propylene
copolymers. This is the preferred method of disposal to promote sustainability. The recycling
code for Ethylene-propylene plastic is "E/P".

« Incineration: If recycling is not a viable option, the polymer can be disposed of through
incineration at a licensed industrial waste facility. This should be done in a controlled
environment to minimize the release of harmful combustion byproducts.

o Landfilling: As a last resort, the material can be disposed of in a sanitary landfill that is
permitted to accept non-hazardous industrial waste.

Step 4: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) department or a certified
waste management contractor to arrange for the pickup and disposal of the waste.

o Provide the waste management personnel with a clear description of the material.
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Step 5: Documentation

¢ Maintain records of the disposal, including the name of the waste, the quantity disposed of,
the date of disposal, and the name of the disposal facility.

Experimental Protocols

The data presented in this guide is based on standard material testing protocols. For example,
tensile strength and elongation at break are typically determined using an Instron or similar
universal testing machine following ASTM D638 standards. The notched Izod impact strength is
determined according to ASTM D256.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-
Propene, polymer with ethene, block.
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Start: Unused or Waste
1-Propene, polymer with ethene, block

Step 1: Waste Identification
and Segregation

Step 2: Collect in a Labeled,
Sealed Container

[Step 3: Evaluate Disposal Options]
Is Recycling an Option?

Is Incineration an Option?

Recycle at a Designated Facility

Dispose via a Licensed Dispose in a Permitted
Industrial Incinerator Sanitary Landfill

Step 4: Arrange for Disposal with
EHS or Certified Contractor

Step 5: Complete and Retain
Disposal Documentation

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 1-Propene, polymer with ethene, block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. 1-Propene, polymer with ethene, block | lookchem [lookchem.com]
e 2. azom.com [azom.com]

« To cite this document: BenchChem. [Proper Disposal and Handling of 1-Propene, Polymer
with Ethene, Block]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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